
HeNe Laser Technical Support Center: Mirror
Misalignment

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: helium;neon

CAS No.: 12162-16-2

Cat. No.: B15933781

Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to help researchers, scientists, and drug development professionals address mirror

misalignment issues in Helium-Neon (HeNe) laser tubes.

Troubleshooting Guide
Issue: My HeNe laser has low or no output power.

This is a common symptom of mirror misalignment. Follow this guide to diagnose and

potentially correct the issue.

Step 1: Initial Diagnosis

Before adjusting the mirrors, it's crucial to determine if misalignment is the likely cause.
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Start: Low or No Laser Output

Is the discharge tube glowing with the correct color?

Check power supply, ballast resistor, and electrical connections.

No

Is the beam profile distorted (not circular/Gaussian)?

Yes

Does the output power fluctuate significantly?

Yes

Other issues possible (gas fill, etc.). Consult manufacturer.

No

Gently press on mirror mounts with an insulated tool. Does power change?

Yes

No

Misalignment is highly probable. Proceed to Alignment Check.

Yes No

Click to download full resolution via product page

Caption: Troubleshooting workflow for low or no HeNe laser output.
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Step 2: Alignment Check & Correction

If the initial diagnosis points to misalignment, proceed with the following steps. For detailed

instructions, refer to the Experimental Protocols section.

Visual Inspection: Carefully inspect the mirror mounts for any visible signs of damage or

bending.

Minor Alignment Correction ("Rocking"): For lasers that still produce a beam, you can

attempt a minor alignment. This involves gently pressing on the mirror mounts to see if the

output power and beam shape improve.

Major Alignment Correction ("Walking the Mirrors"): If there is no beam at all, a more

involved procedure called "walking the mirrors" is necessary. This requires an external

alignment laser.

Frequently Asked Questions (FAQs)
Q1: What are the common symptoms of HeNe mirror misalignment?

A1: The most common symptoms include:

Significantly reduced or no laser output power.[1][2]

A distorted beam profile that is not circular or Gaussian.[1]

Fluctuations in output power, which can be periodic.[3]

Mode hopping, where the laser jumps between different longitudinal modes.[1][3]

Q2: What can cause the mirrors in my HeNe tube to become misaligned?

A2: Mirror misalignment can be caused by several factors:

Physical shock or vibration: Dropping the laser tube or subjecting it to harsh vibrations can

bend the mirror mounts.[2]
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Thermal effects: Temperature changes can cause the laser tube to expand or contract,

leading to slight changes in mirror parallelism.[1][2] This is more common in longer HeNe

tubes.[1][2]

Improper mounting: Mounting the tube in a way that introduces stress can also lead to

misalignment.[1]

Q3: Is it possible to correct mirror misalignment myself?

A3: Yes, it is often possible to correct minor misalignments.[1][2] However, for severe

misalignments where there is no laser output, the procedure is more complex and carries a risk

of further damage if not performed carefully.[3]

Q4: What is the required alignment accuracy for a HeNe laser?

A4: The mirrors in a HeNe tube must be aligned with extreme precision. For a typical HeNe

tube, the pointing accuracy needs to be better than one part in 2,500.[3] A misalignment of just

one milliradian can be enough to prevent the laser from functioning.[3]

Quantitative Data on Misalignment Effects
The following table summarizes the expected impact of varying degrees of mirror misalignment

on HeNe laser performance. These are generalized values, and actual performance may vary

depending on the specific laser tube.

Degree of
Misalignment

Output Power Beam Profile Stability

Optimal Alignment 100% of rated power TEM00 (Gaussian) Stable

Slight Misalignment
50-90% of rated

power

Slightly elliptical or

distorted

Minor power

fluctuations

Moderate

Misalignment

10-50% of rated

power

Highly distorted, multi-

mode

Significant power

fluctuations, mode

hopping

Severe Misalignment 0% (no lasing) No beam N/A
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Experimental Protocols
Protocol 1: Minor Mirror Alignment Correction ("Rocking")

This procedure is for a laser that is still producing a beam, but the power is low or the beam

shape is poor.

Materials:

HeNe laser power supply

Optical power meter

Beam profiling camera or a white screen

Insulated, non-metallic tool for applying gentle pressure

Methodology:

Setup: Power on the HeNe laser and allow it to warm up for at least 30 minutes to reach

thermal stability.

Monitoring: Place the optical power meter in the beam path to monitor the output power. Use

the beam profiling camera or screen to observe the beam shape.

Adjustment (Cathode End):

Using the insulated tool, gently press on one side of the mirror mount at the cathode end

of the tube.

Observe the power meter and beam profile. If the power increases and the beam

becomes more circular, you are moving the mirror in the correct direction.

If the power decreases, try pressing on the opposite side of the mirror mount.

Adjustment (Anode End): Repeat step 3 for the mirror at the anode end of the tube.
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Optimization: Continue making very small, gentle adjustments to both mirrors, one at a time,

until the maximum output power and the best possible beam profile are achieved. The goal is

to have the highest power with a circular, Gaussian beam.[3]

Protocol 2: Major Mirror Alignment Correction ("Walking the Mirrors")

This procedure is for a laser that is not producing a beam due to severe misalignment. It

requires an external, well-collimated alignment laser (preferably another HeNe).

Materials:

HeNe laser tube to be aligned (TUT - Tube Under Test)

A stable, well-collimated alignment laser (A-Laser)

Adjustable mounts for both the TUT and the A-Laser

Two irises or pinholes

A screen or target

Methodology:
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Setup

Alignment

Mount A-Laser and TUT on a stable platform.

Align A-Laser beam parallel to the optical axis of the TUT.

Direct A-Laser beam through the center of the TUT's bore.

Observe the reflection from the TUT's front mirror on a screen near the A-Laser.

Adjust the TUT's front mirror until the reflection is centered back on the A-Laser's aperture.

Observe the reflection from the TUT's back mirror on the screen.

Adjust the TUT's back mirror until this second reflection is also centered on the A-Laser's aperture.

Power on the TUT. A beam should be present.

Click to download full resolution via product page

Caption: Experimental workflow for the "Walking the Mirrors" alignment procedure.
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Initial Setup:

Mount the A-Laser and the TUT on a stable optical bench or rail.

Position the A-Laser so that its beam is directed towards the TUT.

Co-alignment:

Place two irises in the beam path of the A-Laser, one near the A-Laser and one further

down the path. Adjust the irises until the beam passes through the center of both.

Place the TUT in the beam path, between the two irises. Adjust the position and

orientation of the TUT until the A-Laser beam passes cleanly through the center of the

bore of the TUT without clipping the edges.

Aligning the First Mirror (closest to A-Laser):

Place a screen with a small hole for the A-Laser beam to pass through, positioned

between the A-Laser and the first iris.

Observe the reflection of the A-Laser beam from the front mirror of the TUT back onto this

screen.

Carefully adjust the tilt of the TUT's front mirror mount until the reflected spot is centered

back on the aperture of the A-Laser.

Aligning the Second Mirror (furthest from A-Laser):

Now, observe the reflection from the second mirror of the TUT. This reflection will have

passed through the TUT twice.

Adjust the tilt of the TUT's second mirror mount until this second reflected spot is also

centered back on the aperture of the A-Laser.

Final Check:

With the A-Laser turned off, power on the TUT. If the alignment is successful, the TUT

should now be lasing.
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You may need to perform minor optimizations as described in Protocol 1 to maximize the

power.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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